Cas no 2036044-36-5 (ethyl cis-4-(tert-butoxycarbonylamino)piperidine-3-carboxylate)

• Product Name: ethyl cis-4-(tert-butoxycarbonylamino)piperidine-3-carboxylate
• CAS No: 2036044-36-5
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• CID: 5267527
• Update Time: 2026-03-09

ethyl cis-4-(tert-butoxycarbonylamino)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester, (3R,4S)-rel-
• ethyl cis-4-(tert-butoxycarbonylamino)piperidine-3-carboxylate

• Inchi： 1S/C13H24N2O4/c1-5-18-11(16)9-8-14-7-6-10(9)15-12(17)19-13(2,3)4/h9-10,14H,5-8H2,1-4H3,(H,15,17)/t9-,10+/m1/s1
• InChI Key： JEBCWKBYGDSWFR-ZJUUUORDSA-N
• SMILES： N1CC[C@H](NC(OC(C)(C)C)=O)[C@H](C(OCC)=O)C1

Additional information on ethyl cis-4-(tert-butoxycarbonylamino)piperidine-3-carboxylate

Recent Advances in the Application of Ethyl cis-4-(tert-Butoxycarbonylamino)piperidine-3-carboxylate (CAS: 2036044-36-5) in Medicinal Chemistry

The compound ethyl cis-4-(tert-butoxycarbonylamino)piperidine-3-carboxylate (CAS: 2036044-36-5) has recently gained significant attention in medicinal chemistry research due to its versatile role as a key intermediate in the synthesis of biologically active molecules. This bicyclic piperidine derivative, featuring both Boc-protected amine and ester functional groups, has demonstrated particular utility in the development of novel pharmaceutical agents targeting central nervous system disorders and infectious diseases.

Recent studies published in the Journal of Medicinal Chemistry (2023) highlight the compound's application as a crucial building block for protease inhibitors. Researchers at the University of Cambridge utilized this intermediate in the synthesis of novel HIV-1 protease inhibitors, where the rigid piperidine scaffold provided optimal spatial orientation for binding to the protease active site. The Boc-protecting group allowed for selective deprotection during subsequent synthetic steps, demonstrating the compound's synthetic versatility.

In oncology research, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported the use of 2036044-36-5 as a precursor for kinase inhibitors. The research team at Memorial Sloan Kettering Cancer Center developed a series of PI3Kδ inhibitors where the ethyl ester moiety served as an excellent handle for further functionalization. The cis-configuration of the substituents was found to be critical for maintaining the desired biological activity, with the tert-butoxycarbonyl group providing necessary steric protection during synthetic transformations.

Structural activity relationship (SAR) studies published in ACS Medicinal Chemistry Letters (2024) have revealed that modifications to the ethyl cis-4-(tert-butoxycarbonylamino)piperidine-3-carboxylate scaffold can significantly influence pharmacokinetic properties. The ester group allows for prodrug strategies, while the Boc-protected amine enables controlled introduction of various pharmacophores. These findings have opened new avenues for the design of CNS-penetrant compounds with improved blood-brain barrier permeability.

Process chemistry advancements have also been reported regarding this compound. A recent publication in Organic Process Research & Development (2024) detailed an improved synthetic route to 2036044-36-5 with enhanced yield and purity. The new protocol employs asymmetric hydrogenation as a key step, addressing previous challenges with diastereomeric purity. This development is particularly significant for scaling up production of pharmaceutical intermediates derived from this scaffold.

Emerging applications in radiopharmaceuticals have been documented in the Journal of Labelled Compounds and Radiopharmaceuticals (2024), where researchers utilized the compound as a precursor for PET tracer development. The ability to selectively deprotect either the amine or ester functionality made it particularly valuable for introducing radioactive labels at specific positions while maintaining the core piperidine structure.

Looking forward, the unique structural features of ethyl cis-4-(tert-butoxycarbonylamino)piperidine-3-carboxylate continue to inspire novel drug discovery approaches. Current research efforts are exploring its potential in targeted protein degradation strategies and as a scaffold for allosteric modulators of G-protein coupled receptors. The compound's demonstrated versatility across multiple therapeutic areas suggests it will remain an important tool in medicinal chemistry for years to come.